Cas no 834904-96-0 (Guanidine, compd. with N,N'-dinitro-1H-1,2,4-triazole-3,5-diamine (1:1))

• Product name: Guanidine, compd. with N,N'-dinitro-1H-1,2,4-triazole-3,5-diamine (1:1)
• CAS No: 834904-96-0
• MF: C₂H₃N₇O₄^.CH₅N₃
• MW: 248.16022
• CID: 670189
• PubChem ID: 71415205

Guanidine, compd. with N,N'-dinitro-1H-1,2,4-triazole-3,5-diamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Guanidine, compd. with N,N'-dinitro-1H-1,2,4-triazole-3,5-diamine (1:1)
• guanidine,N-(3-nitramido-1H-1,2,4-triazol-5-yl)nitramide
• Guanidine--N,N'-1H-1,2,4-triazole-3,5-diyldinitramide (1/1)
• guanidine;N-(3-nitramido-1H-1,2,4-triazol-5-yl)nitramide
• DTXSID00834625
• 834904-96-0

• Inchi： InChI=1S/C2H3N7O4.CH5N3/c10-8(11)6-1-3-2(5-4-1)7-9(12)13;2-1(3)4/h(H3,3,4,5,6,7);(H5,2,3,4)
• InChI Key： QACOZEAIWJYVCY-UHFFFAOYSA-N
• SMILES： C1(=NC(=NN1)N[N+](=O)[O-])N[N+](=O)[O-].C(=N)(N)N

Computed Properties

• Exact Mass: 248.07299877g/mol
• Monoisotopic Mass: 248.07299877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 233Ų